Cas no 879469-59-7 (2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide)

2-{3-hydroxy-4-[4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenoxy}acetohydrazide is a specialized organic compound featuring a pyrazole core substituted with a trifluoromethyl group and a methoxyphenyl moiety, further functionalized with a phenoxyacetohydrazide side chain. This structure confers potential reactivity and binding affinity, making it a candidate for applications in medicinal chemistry and agrochemical research. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydrazide functionality offers versatility for further derivatization. Its unique scaffold may be of interest in the development of enzyme inhibitors or bioactive agents. The compound’s precise physicochemical and pharmacological properties would require further experimental validation.
2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide structure
879469-59-7 structure
Product Name:2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide
CAS No:879469-59-7
MF:C19H17F3N4O4
MW:422.357894659042
CID:5421181
Update Time:2025-06-08

2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-{3-hydroxy-4-[4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenoxy}acetohydrazide
    • 2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide
    • Inchi: 1S/C19H17F3N4O4/c1-29-14-5-3-2-4-12(14)16-17(25-26-18(16)19(20,21)22)11-7-6-10(8-13(11)27)30-9-15(28)24-23/h2-8,27H,9,23H2,1H3,(H,24,28)(H,25,26)
    • InChI Key: WLIPUMICONCSBH-UHFFFAOYSA-N
    • SMILES: C(NN)(=O)COC1=CC=C(C2C(C3=CC=CC=C3OC)=C(C(F)(F)F)NN=2)C(O)=C1

2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide Pricemore >>

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Additional information on 2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide

Comprehensive Overview of 2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide (CAS No. 879469-59-7)

The compound 2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide (CAS No. 879469-59-7) is a specialized organic molecule with a unique structural framework. Its intricate design combines a pyrazole core with a trifluoromethyl group and a methoxyphenyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the hydrazide moiety further enhances its potential as a building block for bioactive derivatives. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes or receptors associated with inflammation and metabolic disorders.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and small-molecule therapeutics, where CAS No. 879469-59-7 could play a pivotal role. Computational studies suggest that its 3-hydroxy-4-4-(2-methoxyphenyl) segment may contribute to selective binding interactions, a feature highly sought after in kinase inhibitor design. Moreover, the compound’s acetohydrazide functionality offers versatility for further chemical modifications, enabling the development of prodrugs or targeted delivery systems.

The synthesis of 2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide involves multi-step organic reactions, including pyrazole ring formation and O-alkylation. Its characterization typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, critical for reproducibility in research. Notably, the trifluoromethyl group in its structure has been linked to improved lipophilicity, a property often correlated with enhanced membrane permeability in drug candidates.

From an industrial perspective, CAS No. 879469-59-7 is gaining attention in the context of green chemistry and sustainable synthesis. Researchers are investigating solvent-free or catalytic approaches to its production, addressing environmental concerns while maintaining yield efficiency. Additionally, its potential as an intermediate for crop protection agents has sparked interest in agrochemical innovation, particularly in developing resistance-management solutions for pests and pathogens.

In summary, 2-{3-hydroxy-4-4-(2-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-ylphenoxy}acetohydrazide represents a promising scaffold at the intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity position it as a valuable candidate for future breakthroughs in targeted therapy and molecular design. As scientific inquiries into its properties expand, this compound may soon emerge as a cornerstone in next-generation therapeutic and agrochemical applications.

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